Rhenium tetrachloride

Specification

• CAS No.: 11119-48-5
• Molecular Formula: Cl4Re
• Molecular Weight: 328 g/mol
• IUPAC Name: tetrachlororhenium
• Standard InChI: InChI=1S/4ClH.Re/h4*1H;/q;;;;+4/p-4
• Standard InChI Key: UXMRNSHDSCDMLG-UHFFFAOYSA-J
• SMILES: Cl[Re](Cl)(Cl)Cl
• Canonical SMILES: Cl[Re](Cl)(Cl)Cl

Introduction

Physical Properties

Rhenium tetrachloride presents as a purple-black crystalline solid with distinct physical characteristics that define both its appearance and chemical behavior. The compound features rhenium in the +4 oxidation state, bound to four chlorine atoms in its molecular structure.

Basic Physical Data

Property	Value
Chemical Formula	ReCl4
Formula Weight	328.018 g/mol
Physical Appearance	Purple-black crystalline solid
Melting Point	300°C (decomposes)
Density	4900 kg/m³
CAS Registry Number	13569-71-6

Table 1: Key physical properties of rhenium tetrachloride

Elemental Composition

Element	Percentage (%)
Chlorine (Cl)	43.23
Rhenium (Re)	56.77

Table 2: Elemental analysis of rhenium tetrachloride

The elemental composition aligns with the stoichiometric formula ReCl4, confirming the 1:4 ratio of rhenium to chlorine atoms in the compound's structure.

Chemical Properties

Rhenium tetrachloride demonstrates several significant chemical properties related to its structure, reactivity, and stability. The compound contains rhenium in the +4 oxidation state, which contributes to its distinct chemical behavior.

Stability and Reactivity

A notable characteristic of rhenium tetrachloride is its thermal behavior. The compound decomposes at approximately 300°C rather than exhibiting a clean melting transition. This thermal instability is an important consideration for handling and applications of the compound.

Rhenium tetrachloride likely demonstrates hygroscopic properties similar to other transition metal halides, though specific data on its hygroscopicity is limited in the available literature. This would necessitate careful handling and storage protocols to prevent degradation from atmospheric moisture.

Redox Chemistry

The +4 oxidation state of rhenium in this compound positions it for participation in various redox processes:

• Oxidation reactions can produce higher oxidation state compounds such as rhenium pentachloride (ReCl5)

• Reduction processes may yield rhenium trichloride (ReCl3)

• The compound potentially serves as an intermediate in electron transfer processes involving rhenium compounds

Synthesis Methods

The synthesis of rhenium tetrachloride proved challenging historically, with several unsuccessful attempts documented before viable methods were established. Multiple preparation routes have been developed since the 1960s.

Thionyl Chloride Method

The first successful synthesis of rhenium tetrachloride was reported in 1963 in Nature. This groundbreaking method involved the reaction of thionyl chloride with hydrated rhenium dioxide:

ReO2·nH2O + SOCl2 → ReCl4 + SO2 + nH2O

This approach succeeded where previous attempts had failed, providing the first reliable route to pure rhenium tetrachloride.

Chlorinated Solvent Method

A later synthesis method developed involves heating rhenium pentachloride in a mixture of carbon tetrachloride and tetrachloroethylene:

ReCl5 + heat (in CCl4 and C2Cl4) → ReCl4 + Cl2

This approach represents an alternative synthesis route that may offer different advantages regarding yield, purity, or experimental conditions.

Comproportionation Reaction

Rhenium tetrachloride can also be prepared through a comproportionation reaction between rhenium compounds in different oxidation states:

ReCl5 + ReCl3 → 2ReCl4

This synthetic pathway demonstrates how intermediate oxidation state compounds can be obtained through the combination of higher and lower oxidation state species.

Historical Context of Research

The history of rhenium tetrachloride research illustrates the challenges inherent in transition metal halide chemistry. Multiple unsuccessful attempts preceded the eventual successful synthesis:

Breakthrough Synthesis

The successful synthesis in 1963 using thionyl chloride marked a significant advancement in rhenium chemistry. This breakthrough enabled further investigations into the properties and potential applications of rhenium tetrachloride.

Subsequent research expanded the available methods for preparing this compound, including the approach published in the Journal of the Chemical Society in 1971 using chlorinated solvents.